Cas no 53755-77-4 (Lycernuic acid A)

• Product Name: Lycernuic acid A
• CAS No: 53755-77-4
• MF: C₃₀H₄₈O₄
• MW: 472.699729919434
• CID: 375333
• PubChem ID: 636674
• Update Time: 2025-07-09

Lycernuic acid A Chemical and Physical Properties

Names and Identifiers

• 1H-Cyclohepta[1,2-a:5,4-a']dinaphthalene-4- carboxylic acid,2,3,4,4a,5,6,6a,7,9,9a,10,11,12,- 13,13a,13b,14,15,15a,15b-eicosahydro-3,11- dihydroxy-4,6a,10,10,13a,15b-hexamethyl-,(3S,4R,4aR,6aS,9aR,11R,13aR,13bS,15aS,- 15bR)-
• Lycernuic acid A
• 1H-Cyclohepta[1,2-a:5,4-a']dinaphthalene-4- carboxylic acid,2,3,4,4a,5,6,6a,7,9,9a,10,11,12,- ...
• 1H-Cyclohepta[1,2-a:5,4-a']dinaphthalene-4- carboxylic acid,2,3,4,4a,5,6,6a,7,9,9a,10,11,12,- 13,13a,13b,14,15,15a,15b-eicosa
• CS-0023970
• AKOS032961684
• C(14a)-Homo-27-norgammacer-14-en-23-oic acid, 3,21-dihydroxy-, (3,4,21) ; Lycernuic acid A
• (3S,4R,4aR,6aS,9aR,11R,13aR,13bS,15aS,15bR)-2,3,4,4a,5,6,6a,7,9,9a,10,11,12,13,13a,13b,14,15,15a,15b-Eicosahydro-3,11-dihydroxy-4,6a,10,10,13a,15b-hexamethyl-1H-cyclohepta[1,2-a:5,4-a']dinaphthalene-4-carboxylic acid
• (4R)-3beta,21beta-Dihydroxy-C(14a)-homo-27-norgammacer-14-en-23-oic acid
• 53755-77-4
• (3S,6R,7R,8S,11R,12S,15S,16R,19R,21R)-8,19-dihydroxy-3,7,11,16,20,20-hexamethylpentacyclo[13.8.0.03,12.06,11.016,21]tricos-1(23)-ene-7-carboxylic acid
• DTXSID801098204
• HY-N3352
• FS-9990
• Lycornuic acid A
• CHEMBL452254
• [ "" ]
• (3S,4R,4aR,6aS,9aR,11R,13aR,13bS,15aS,15bR)-2,3,4,4a,5,6,6a,7,9,9a,10,11,12,13,13a,13b,14,15,15a,15b-Eicosahydro-3,11-dihydroxy-4,6a,10,10,13a,15b-hexamethyl-1H-cyclohepta[1,2-a:5,4-aa(2)]dinaphthalene-4-carboxylic acid
• DA-69105

• Inchi： 1S/C30H48O4/c1-26(2)20-9-7-18-17-27(3)14-11-22-29(5,16-13-24(32)30(22,6)25(33)34)21(27)10-8-19(18)28(20,4)15-12-23(26)31/h7,19-24,31-32H,8-17H2,1-6H3,(H,33,34)/t19-,20-,21-,22+,23+,24-,27-,28+,29+,30+/m0/s1
• InChI Key： RGIWJHUJDHZDIN-PMVHANJISA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)CC4=CC[C@H]5C(C)(C)[C@@H](CC[C@]5(C)[C@H]4CC[C@H]23)O)[C@]1(C(=O)O)C

Computed Properties

• Exact Mass: 472.355
• Monoisotopic Mass: 472.355
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 1
• Complexity: 892
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: 6.8

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 595.0±50.0 °C at 760 mmHg
• Flash Point: 327.7±26.6 °C
• PSA: 77.76000
• LogP: 6.20440
• Vapor Pressure: 0.0±3.8 mmHg at 25°C

Lycernuic acid A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Lycernuic acid A

Lycernuic Acid A: A Comprehensive Overview

Lycernuic acid A, also known by its CAS number 53755-77-4, is a naturally occurring compound that has garnered significant attention in the scientific community due to its unique chemical properties and potential biological applications. This compound, which belongs to the class of lycopsoralen derivatives, has been extensively studied for its role in various biochemical pathways and its potential therapeutic applications.

The structure of lycernuic acid A is characterized by a complex arrangement of functional groups, including benzopyran and furanocoumarin moieties. These structural features contribute to its ability to interact with cellular components and modulate biological processes. Recent studies have highlighted the compound's ability to influence cellular signaling pathways, particularly those involved in inflammation and oxidative stress, making it a promising candidate for anti-inflammatory and antioxidant therapies.

One of the most notable advancements in the study of lycernuic acid A is its potential application in cancer research. Preclinical studies have demonstrated that this compound exhibits anticancer activity by inducing apoptosis in cancer cells while sparing healthy cells. This selective action is attributed to its ability to target specific oncogenic pathways, such as the PI3K/AKT/mTOR pathway, which are frequently dysregulated in various malignancies. These findings have opened new avenues for exploring lycernuic acid A as a novel chemotherapeutic agent.

In addition to its anticancer properties, lycernuic acid A has also been investigated for its potential in neurodegenerative diseases. Research indicates that the compound may protect against neurotoxicity by mitigating oxidative stress and reducing inflammation in neuronal cells. This dual mechanism of action makes it a compelling candidate for treating conditions such as Alzheimer's disease and Parkinson's disease, where oxidative stress and inflammation play pivotal roles.

The isolation and characterization of lycernuic acid A have been made possible through advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. These methods have enabled researchers to identify and quantify the compound in natural sources, including certain species of lichen and fungi. The discovery of lycernuic acid A in these organisms has also raised interesting questions about its biosynthetic pathways and ecological roles.

From a pharmacological perspective, lycernuic acid A's bioavailability and pharmacokinetics are critical factors influencing its therapeutic potential. Studies have shown that the compound exhibits moderate solubility in physiological conditions, which may affect its absorption and distribution within the body. To address this challenge, researchers are exploring various drug delivery systems, such as nanoparticles and liposomes, to enhance the bioavailability of lycernuic acid A and improve its therapeutic efficacy.

The safety profile of lycernuic acid A is another area of active investigation. While preclinical studies have demonstrated minimal toxicity at therapeutic doses, long-term safety studies are required to fully assess its suitability for clinical use. Regulatory agencies such as the FDA have emphasized the importance of rigorous toxicological evaluations for natural products like lycernuic acid A, given their potential for unintended side effects.

In conclusion, lycernuic acid A (CAS 53755-77-4) represents a promising lead compound with diverse biological activities and therapeutic potential. Its ability to modulate key cellular pathways involved in inflammation, oxidative stress, and cancer progression positions it as a valuable asset in drug discovery efforts. As research continues to uncover new insights into its mechanisms of action and clinical applications, lycernuic acid A is poised to make significant contributions to the field of medicinal chemistry.